2-(4-chlorophenyl)-N-[(5-hydroxynaphthalen-1-yl)carbamothioyl]acetamide

• Molecular Formula: C19H15ClN2O2S
• Molecular Weight: 370.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[(5-hydroxynaphthalen-1-yl)carbamothioyl]acetamide
• InChI: InChI=1S/C19H15ClN2O2S/c20-13-9-7-12(8-10-13)11-18(24)22-19(25)21-16-5-1-4-15-14(16)3-2-6-17(15)23/h1-10,23H,11H2,(H2,21,22,24,25)
• InChI Key: HTVVAXALUCKMMQ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=C2O)C(=C1)NC(=S)NC(=O)CC3=CC=C(C=C3)Cl

Description

2-(4-chlorophenyl)-N-[(5-hydroxynaphthalen-1-yl)carbamothioyl]acetamide is a synthetic compound with potential applications in scientific research. It is commonly referred to as "compound X" in scientific literature.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
Compound X has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antioxidant properties, it has been shown to have neuroprotective effects and to improve insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its potential as a novel anticancer agent. However, its limited solubility in aqueous solutions may make it difficult to work with in some experiments. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on compound X. These include:
1. Further exploration of its anticancer properties and potential use in cancer therapy.
2. Investigation of its anti-inflammatory and antioxidant properties for the treatment of other diseases.
3. Development of more efficient synthesis methods to improve its solubility and ease of use in lab experiments.
4. Investigation of its neuroprotective effects and potential use in the treatment of neurodegenerative diseases.
5. Exploration of its potential as a treatment for metabolic disorders such as diabetes.

Synthesis Methods

Compound X can be synthesized through a multi-step process starting with the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This is then reacted with 5-hydroxy-1-naphthalenecarboxamide in the presence of triethylamine to form 2-(4-chlorophenyl)-N-[(5-hydroxynaphthalen-1-yl)carbamoyl]benzamide. Finally, this compound is treated with thioacetamide in the presence of potassium carbonate to form 2-(4-chlorophenyl)-N-[(5-hydroxynaphthalen-1-yl)carbamothioyl]acetamide.

Scientific Research Applications

Compound X has potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. It has also been shown to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of other diseases.